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Compound of Interest

Compound Name: TMN355

Cat. No.: B560287 Get Quote

For immediate reference, the primary disposal instruction for TMN355 is to arrange for disposal

by a licensed professional waste disposal service. All disposal methods must be in accordance

with local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of

TMN355, a potent inhibitor of cyclophilin A used in research. Adherence to these procedures is

critical to ensure the safety of laboratory personnel and to prevent environmental

contamination.

Hazard and Safety Summary
TMN355 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. The following table summarizes the key hazard information.

Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[1]
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Personal Protective Equipment (PPE) and Handling
Before handling TMN355 for any purpose, including disposal preparation, appropriate personal

protective equipment should be worn. This includes, but is not limited to, safety glasses,

gloves, and a lab coat. All handling should be performed in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of dust or aerosols[1].

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the safe disposal of TMN355 and

its containers.

Segregation and Collection:

Do not mix TMN355 waste with other chemical waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

Collect waste TMN355, including any contaminated materials (e.g., pipette tips, weighing

paper), in a designated, properly labeled, and sealed waste container.

Container Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste" and the

full chemical name: "TMN355 (2-chloro-N-[(9H-fluoren-9-ylamino)carbonyl]-6-fluoro-

benzamide)".

Include the appropriate hazard pictograms for acute toxicity and environmental hazard.

Storage Pending Disposal:

Store the sealed waste container in a cool, well-ventilated, and secure area, away from

incompatible materials such as strong acids, alkalis, and oxidizing agents[1].

Follow the recommended storage conditions for the compound, which is typically at -20°C

for the powder form[1].

Professional Disposal:
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Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for pickup and disposal.

Provide the waste disposal service with a copy of the Safety Data Sheet (SDS) for

TMN355.

The final disposal must be carried out at an approved waste disposal plant[1].

Spill and Emergency Procedures
In the event of a spill, the following actions should be taken:

Evacuate: Immediately evacuate the affected area.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, carefully collect the spilled material using appropriate absorbent

pads or granules. Avoid generating dust.

Clean: Decontaminate the spill area according to your laboratory's standard operating

procedures for hazardous materials.

Dispose: All materials used for cleanup must be disposed of as hazardous waste following

the procedures outlined above.

Report: Report the spill to your laboratory supervisor and EHS office.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of TMN355.
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TMN355 Disposal Workflow
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Caption: A flowchart outlining the key steps for the safe and compliant disposal of TMN355.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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